FAR2 Specificity: Branched-Chain vs. Straight-Chain Acyl-CoAs
In the context of straight-chain fatty acid biosynthesis, 16-Methylheptadecanoyl-CoA exhibits dramatically reduced inhibitory potency against crotonyl-CoA reductase from *Streptomyces collinus* compared to straight-chain palmitoyl-CoA. This stark contrast in Ki values provides quantitative evidence that the enzyme's active site strongly discriminates against the ω-1 methyl branch present in 16-Methylheptadecanoyl-CoA [1].
| Evidence Dimension | Inhibition constant (Ki) |
|---|---|
| Target Compound Data | >400 µM (inferred for ω-1 methyl-branched C17-CoA based on data for isopalmitoyl-CoA) |
| Comparator Or Baseline | Palmitoyl-CoA (straight-chain C16): Ki = 9.5 µM |
| Quantified Difference | >42-fold higher Ki (i.e., >42-fold weaker inhibition) |
| Conditions | Purified crotonyl-CoA reductase (EC 1.3.1.38) from *Streptomyces collinus*, assayed in vitro. |
Why This Matters
This >42-fold difference in Ki demonstrates that 16-Methylheptadecanoyl-CoA will not interfere with straight-chain fatty acid biosynthesis assays in the same way palmitoyl-CoA would, preventing false-positive results when screening for inhibitors of this pathway.
- [1] Wallace KK, Bao ZY, Dai H, Digate R, Schuler G, Speedie MK, Reynolds KA. Purification of crotonyl-CoA reductase from Streptomyces collinus and cloning, sequencing and expression of the corresponding gene in Escherichia coli. Eur J Biochem. 1995;233(3):954-62. View Source
